Cas no 11070-44-3 (Methyltetrahydrophthalic Anhydride (MTHPA))
Methyltetrahydrophthalic Anhydride (MTHPA) is a cycloaliphatic anhydride widely used as a curing agent in epoxy resin systems. It exhibits excellent thermal stability, high mechanical strength, and low viscosity, facilitating easy processing and uniform dispersion in epoxy formulations. MTHPA offers superior electrical insulation properties, making it ideal for applications in electronics, coatings, and composite materials. Its low volatility and reduced irritation compared to other anhydrides enhance workplace safety. The product demonstrates good resistance to moisture and chemicals, ensuring long-term durability in harsh environments. MTHPA's balanced reactivity allows for controlled curing, minimizing exothermic peaks and enabling precise formulation adjustments for optimized performance in industrial applications.
11070-44-3 structure
Product Name:Methyltetrahydrophthalic Anhydride (MTHPA)
CAS No:11070-44-3
MF:C9H10O3
MW:166.173902988434
MDL:MFCD00014585
CID:48702
PubChem ID:87572695
Update Time:2025-07-02
Methyltetrahydrophthalic Anhydride (MTHPA) Chemical and Physical Properties
Names and Identifiers
-
- Methyltetrahydrophtalic anhydride
- METHYLTETRAHYDROPHTHALIC ANHYDRIDE
- MTHPA
- Methylcyclohexene-1,2-dicarboxylic Anhydride (mixture of isomers)
- Methylcyclohexene-1,2-dicarboxylic Anhydride
- Methyltetrahydrophthalic anhydride（MTHPA）
- Tetrahydromethyl-1,3-isobenzofurandione
- 3a-methyl-5,6-dihydro-4H-2-benzofuran-1,3-dione
- Methyltetrahydrophthalic Anhydride (mixture of isomers)
- MTHPA-EG
- MTHPA-600
- AC-METHYL
- 1,3-Isobenzofurandione, 3a,4
- Methyltetrahydrophthalicanhyrid
- tetrahydromethylphthalic anhydride
- Methyltetrahydroisobenzofurandione
- 4-METHYL TETRAHYDROPHTHALIC ANHYDRIDE
- tetrahydromethyl-3-isobenzofurandione
- 4-Methyl tetrahydro phthalic anhydride
- 1,3-Isobenzofurandione, tetrahydromethyl-
- 3a-methyl-5,6-dihydro-4H-isobenzofuran-1,3-dione
- Methyltetrahydrophthalic anhydride (MTHPA)
- DSSTox_CID_7729
- DSSTox_RID_78551
- DSSTox_GSID_27729
- Tox21_301182
- TRA0048324
- O806
- 1,4,5,6-Tet
- 1,4,5,6-Tetrahydro-1-methylph
- 3-METHYL-DELTA4-TETRAHYDROPHTHALIC ANHYDRIDE
- 3-METHYL-4-CYCLOHEXENE-1,2-DICARBOXYLIC ANHYDRIDE
- 3-METHYL-4-CYCLOHEXEN-1,2-DICARBOXYLIC ANHYDRIDE
- 4-methyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-quinone
- cis,cis-3-Methyl-4-cyclohexene-1,2-dicarboxylic acid anhydride
- Methyltetrahydrophthalic Anhydride (MTHPA)
-
- MDL： MFCD00014585
- Inchi： 1S/C9H10O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-3,5-7H,4H2,1H3
- InChI Key： XPEKVUUBSDFMDR-UHFFFAOYSA-N
- SMILES： C12C(C)C=CCC1C(OC2=O)=O
Computed Properties
- Exact Mass: 166.06300
- Monoisotopic Mass: 166.062994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Not available
- Density: 1,21 g/cm3
- Melting Point: No data available
- Boiling Point: 306.7±21.0 °C at 760 mmHg
- Flash Point: 157 °C
- Refractive Index: 1.4970 to 1.5020
- PSA: 43.37000
- LogP: 0.89820
- Sensitiveness: Easily absorb moisture
- Solubility: Not available
Methyltetrahydrophthalic Anhydride (MTHPA) Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302+H312-H315-H317-H318-H334-H335+H336-H402-H411
- Warning Statement： P261-P264-P270-P271-P272-P273-P280-P284-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P310-P391-P403+P233-P405-P501
- Hazardous Material transportation number：UN 3082 9/PG III
- Hazard Category Code： 36/37/38-42/43-41
- Safety Instruction： S26-S36/37/39
- RTECS：TI3325000
-
Hazardous Material Identification：
- HazardClass：9
- PackingGroup：III
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
Methyltetrahydrophthalic Anhydride (MTHPA) Customs Data
- HS CODE：2917209090
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyltetrahydrophthalic Anhydride (MTHPA) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069133-25g |
Methylcyclohexene-1,2-dicarboxylic anhydride |
11070-44-3 | 85% | 25g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 069133-500g |
Methylcyclohexene-1,2-dicarboxylic anhydride |
11070-44-3 | 85% | 500g |
￡56.00 | 2022-03-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032625-100g |
Methyltetrahydrophthalic Anhydride (MTHPA) |
11070-44-3 | 80% | 100g |
￥152 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032625-500g |
Methyltetrahydrophthalic Anhydride (MTHPA) |
11070-44-3 | 80% | 500g |
￥461 | 2024-05-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M53720-100g |
4-Methyl-3a,4,5,6-tetrahydroisobenzofuran-1,3-dione compound with 4-methyl-4,5,6,7-tetrahydroisobenzofuran-1,3-dione(mixture of isomers) |
11070-44-3 | 100g |
￥279.0 | 2022-04-27 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M53720-25g |
4-Methyl-3a,4,5,6-tetrahydroisobenzofuran-1,3-dione compound with 4-methyl-4,5,6,7-tetrahydroisobenzofuran-1,3-dione(mixture of isomers) |
11070-44-3 | 25g |
￥79.0 | 2022-04-27 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T824290-2.5kg |
Tetrahydromethyl-1,3-isobenzofurandione |
11070-44-3 | 98% | 2.5kg |
2,280.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0683-25G |
Methylcyclohexene-1,2-dicarboxylic Anhydride (mixture of isomers) |
11070-44-3 | >80.0%(GC) | 25g |
¥100.00 | 2024-04-18 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0683-500G |
Methylcyclohexene-1,2-dicarboxylic Anhydride (mixture of isomers) |
11070-44-3 | >80.0%(GC) | 500g |
¥295.00 | 2024-04-18 | |
| abcr | AB138524-25 g |
Methylcyclohexene-1,2-dicarboxylic anhydride (mixture of isomers), 80%; . |
11070-44-3 | 80% | 25 g |
€43.60 | 2023-07-20 |
Methyltetrahydrophthalic Anhydride (MTHPA) Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:11070-44-3)Methy tetra-Hydro Phthalic Anhydride
Order Number:sfd14256
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:11070-44-3)Tetrahydromethyl-1,3-isobenzofurandione
Order Number:LE8413;LE7084
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com
Methyltetrahydrophthalic Anhydride (MTHPA) Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
11070-44-3 (Methyltetrahydrophthalic Anhydride (MTHPA)) Related Products
- 139107-51-0(1-Cyclohexene-1,3,5-tricarboxylic acid, 3,5-dimethyl-, 1-ethyl3,5-dimethyl ester)
- 139107-52-1(1-Cyclohexene-1,3,5-tricarboxylic acid, 1-ethyl 3,5-dimethyl ester)
- 4717-57-1(1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-)
- 31049-18-0(norbornene anhydride)
- 58683-54-8(1-Cyclohexene-1,4-dicarboxylic acid, 4-ethenyl-, diethyl ester)
- 743-07-7(Glaucanic acid)
- 19438-63-2(1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-6-methyl-)
- 106794-05-2(1H-Naphtho[1,8a-c]furan-1-one,7-[2-(2,5-dihydro-5-oxo-3-furanyl)ethyl]-3,5,6,6a,7,8,9,10-octahydro-7,8-dimethyl-,(6aS,7R,8S,10aS)- (9CI))
- 62097-08-9(1-Cyclohexene-1,4-dicarboxylic acid, 4-ethenyl-, 4-ethyl ester)
- 73612-25-6(4-Cyclohexene-1,2-dicarboxylic acid, reaction products with hexahydro-1,3-isobenzofurandione, ((methylphenoxy)methyl)oxirane, phthalic anhydride and 3a,4,7,7a-tetrahydro-1,3-isobenzofurandione)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:11070-44-3)Methy tetra-Hydro Phthalic Anhydride
Purity:99%
Quantity:200KG
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:11070-44-3)Tetrahydromethyl-1,3-isobenzofurandione
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry